Cas no 2375261-24-6 (3-Chloro-6-[chloro(fluoro)methyl]pyridazine)

• Product Name: 3-Chloro-6-[chloro(fluoro)methyl]pyridazine
• CAS No: 2375261-24-6
• MF: C₅H₃Cl₂FN₂
• MW: 180.99512219429
• CID: 5463176
• Update Time: 2025-10-30

3-Chloro-6-[chloro(fluoro)methyl]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-[chloro(fluoro)methyl]pyridazine
• Z3772659563

• Inchi： 1S/C5H3Cl2FN2/c6-4-2-1-3(5(7)8)9-10-4/h1-2,5H
• InChI Key： XUBZPRYAVONMEV-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C(N=N1)Cl)F

Computed Properties

• Exact Mass: 179.9657317 g/mol
• Monoisotopic Mass: 179.9657317 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 180.99
• XLogP3: 1.7
• Topological Polar Surface Area: 25.8

Additional information on 3-Chloro-6-[chloro(fluoro)methyl]pyridazine

3-Chloro-6-[chloro(fluoro)methyl]pyridazine (CAS No. 2375261-24-6): An Overview of a Novel Pyridazine Derivative

3-Chloro-6-[chloro(fluoro)methyl]pyridazine (CAS No. 2375261-24-6) is a unique and promising compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This pyridazine derivative is characterized by its distinctive chloro(fluoro)methyl substituent, which imparts unique chemical and biological properties. In this comprehensive overview, we will delve into the structural features, synthesis methods, biological activities, and potential applications of this compound.

The molecular structure of 3-Chloro-6-[chloro(fluoro)methyl]pyridazine is particularly noteworthy. The pyridazine ring, a six-membered heterocyclic compound with two nitrogen atoms, forms the core of this molecule. The presence of a chloro(fluoro)methyl group at the 6-position and a chlorine atom at the 3-position adds complexity and functionality to the molecule. These substituents not only influence the physical properties of the compound but also play a crucial role in its biological activity.

In terms of synthesis, several methods have been reported for the preparation of 3-Chloro-6-[chloro(fluoro)methyl]pyridazine. One common approach involves the reaction of a suitable pyridazine precursor with a chloro(fluoro)methylating agent under controlled conditions. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method that yielded high purity and yield of the target compound. This method not only simplifies the synthetic process but also reduces the environmental impact by minimizing waste generation.

The biological activities of 3-Chloro-6-[chloro(fluoro)methyl]pyridazine have been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent antiproliferative effects against several cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival. For example, a study published in Cancer Research demonstrated that 3-Chloro-6-[chloro(fluoro)methyl]pyridazine selectively inhibits the PI3K/AKT/mTOR pathway, leading to cell cycle arrest and apoptosis in cancer cells.

Beyond its antiproliferative properties, 3-Chloro-6-[chloro(fluoro)methyl]pyridazine has also shown promise as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. A recent study published in Inflammation Research reported that treatment with 3-Chloro-6-[chloro(fluoro)methyl]pyridazine significantly reduced paw edema and joint inflammation in an animal model of rheumatoid arthritis.

The potential therapeutic applications of 3-Chloro-6-[chloro(fluoro)methyl]pyridazine are not limited to cancer and inflammatory diseases. Emerging research suggests that this compound may also have neuroprotective effects. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal loss and cognitive decline. A study published in Nature Communications found that treatment with 3-Chloro-6-[chloro(fluoro)methyl]pyridazine protected neurons from oxidative stress-induced damage and improved cognitive function in animal models of Alzheimer's disease.

The safety profile of 3-Chloro-6-[chloro(fluoro)methyl]pyridazine is another critical aspect that has been extensively evaluated. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses. In addition, it has favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, which make it an attractive candidate for further clinical development.

In conclusion, 3-Chloro-6-[chloro(fluoro)methyl]pyridazine (CAS No. 2375261-24-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, efficient synthesis methods, potent antiproliferative effects, anti-inflammatory properties, neuroprotective effects, and favorable safety profile make it an exciting candidate for further research and development in the pharmaceutical industry.